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Compound of Interest

Compound Name: Barium iodide hexahydrate

Cat. No.: B577068

Introduction

Barium iodide (Balz) is an inorganic compound that exists in an anhydrous state as well as in
hydrated forms, most commonly as a dihydrate (Balz:2H20) and a hexahydrate (Bal2:6H20).
These compounds are of interest to researchers in various fields, including materials science
and drug development, where understanding the thermal properties of hydrated salts is crucial
for processing, stability, and application. This technical guide provides a comprehensive
overview of the thermal properties of barium iodide hydrates, with a focus on the hexahydrate
form. It is important to note that while extensive data is available for the anhydrous and
dihydrate forms, specific experimental data for the thermal properties of barium iodide
hexahydrate is limited in publicly accessible literature. This guide synthesizes the available
information and presents generalized experimental protocols for the characterization of such
hydrated salts.

Quantitative Data on Thermal Properties

The thermal behavior of barium iodide hydrates is primarily characterized by their dehydration
upon heating, followed by the melting and decomposition of the anhydrous salt. The following
tables summarize the available quantitative data for the different forms of barium iodide.

Table 1: Thermal Decomposition Data for Barium lodide Dihydrate
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Thermal Event Temperature (°C) Notes

] Dehydration to Barium iodide
Loss of first H=0 ~98.9

monohydrate.
Dehydration to anhydrous
Loss of second H20 ~539
Barium iodide.
N Decomposition of the
Decomposition ~740

anhydrous salt.

Note: The data for the stepwise dehydration of the dihydrate is based on limited sources and
may vary depending on experimental conditions such as heating rate and atmosphere.

Table 2: General Thermal Properties of Anhydrous Barium lodide

Property Value
Melting Point 711 °C
Boiling Point 2027 °C
Decomposition Temperature > 740 °CJ[1]

Specific Heat Capacity and Thermal Conductivity

There is currently no specific experimental data available in the literature for the specific heat
capacity or thermal conductivity of Barium iodide hexahydrate. The NIST WebBook provides
data for the heat capacity of anhydrous Barium iodide in the solid and gas phases, but not for
the hydrated forms.[2] For researchers requiring this data, direct experimental measurement is
recommended.

Experimental Protocols

The thermal properties of hydrated salts like Barium iodide hexahydrate are typically
determined using thermoanalytical techniques such as Thermogravimetric Analysis (TGA),
Differential Thermal Analysis (DTA), and Differential Scanning Calorimetry (DSC).

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.vulcanchem.com/product/vc2379522
https://www.benchchem.com/product/b577068?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13718508&Type=JANAFG&Plot=on
https://www.benchchem.com/product/b577068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled
atmosphere. It is used to determine the water content of hydrates and the temperatures at
which dehydration occurs.

o Objective: To determine the stoichiometry of hydration and the temperature ranges of
dehydration for Barium iodide hexahydrate.

 Instrumentation: A thermogravimetric analyzer with a high-precision balance and a furnace
capable of controlled heating rates.

o Sample Preparation: A small, accurately weighed sample of Barium iodide hexahydrate
(typically 5-10 mg) is placed in an inert crucible (e.g., alumina or platinum).

o Experimental Conditions:
o Heating Rate: A linear heating rate, typically between 5 to 20 °C/min, is applied.

o Temperature Range: The sample is heated from ambient temperature to a temperature
above the final decomposition point (e.g., 25 °C to 800 °C).

o Atmosphere: An inert atmosphere, such as dry nitrogen or argon, is continuously purged
through the furnace at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative side
reactions and to carry away the evolved water vapor.

o Data Analysis: The resulting TGA curve plots the percentage of mass loss versus
temperature. The distinct steps in the curve correspond to the loss of water molecules, and
the temperature at the midpoint of the step is often taken as the dehydration temperature.
The stoichiometry of the hydrate can be calculated from the percentage of mass loss at each
step.

2. Differential Thermal Analysis (DTA) and Differential Scanning Calorimetry (DSC)

DTA measures the temperature difference between a sample and an inert reference as a
function of temperature, while DSC measures the heat flow required to maintain the sample
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and reference at the same temperature. Both techniques are used to identify endothermic and
exothermic processes, such as dehydration, melting, and phase transitions.

o Objective: To determine the temperatures and enthalpies of dehydration, melting, and other
phase transitions of Barium iodide hexahydrate.

¢ Instrumentation: A DTA or DSC instrument.

o Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) is hermetically
sealed in an aluminum or platinum pan. An empty sealed pan is used as a reference.

o Experimental Conditions:
o Heating Rate: A constant heating rate, typically between 5 to 20 °C/min, is used.

o Temperature Range: Similar to TGA, the temperature range should encompass all
expected thermal events.

o Atmosphere: An inert atmosphere, such as dry nitrogen or argon, is maintained at a
constant flow rate.

o Data Analysis: The DTA/DSC thermogram shows peaks corresponding to thermal events.
Endothermic events, such as dehydration and melting, are typically shown as downward
peaks, while exothermic events are shown as upward peaks. The temperature at the onset
or peak of the endotherm provides the transition temperature, and the area under the peak is
proportional to the enthalpy change of the event.

Visualizations

Dehydration Pathway of a Hexahydrate Salt

The following diagram illustrates a hypothetical stepwise dehydration of a generic hexahydrate
salt, as would be expected for Barium iodide hexahydrate. The specific temperatures for
each dehydration step for Bal2:6H20 are not available in the literature and would need to be
determined experimentally.
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Hypothetical Dehydration Pathway of Barium lodide Hexahydrate
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Caption: A conceptual diagram of the stepwise dehydration of Barium iodide hexahydrate.
Experimental Workflow for Thermal Analysis

The following diagram outlines the typical experimental workflow for characterizing the thermal
properties of a hydrated salt using TGA and DSC.
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Experimental Workflow for Thermal Analysis of a Hydrated Salt
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Caption: A generalized workflow for the thermal analysis of a hydrated salt.
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Conclusion

The thermal properties of Barium iodide hexahydrate are of significant interest for various
scientific and industrial applications. While specific experimental data for the hexahydrate form
is not readily available, this guide provides a framework for understanding its expected thermal
behavior based on data from its dihydrate and anhydrous forms. The detailed experimental
protocols for TGA and DSC offer a clear methodology for researchers to determine the precise
thermal properties of Barium iodide hexahydrate. Further experimental investigation is
necessary to fully characterize the thermal decomposition pathway, specific heat capacity, and
thermal conductivity of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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